(E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-22-13-4-6-14(7-5-13)24-11-17(21)19-18-10-12-3-8-15(20)16(9-12)23-2/h3-10,20H,11H2,1-2H3,(H,19,21)/b18-10+
• InChI Key: IONNRFUUJYHCLO-VCHYOVAHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NN=CC2=CC(=C(C=C2)O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC(=C(C=C2)O)OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

(E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide (HMAH) is a hydrazide derivative that has gained significant interest in scientific research due to its potential pharmacological properties. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide is not fully understood, but it has been suggested that the compound exerts its pharmacological effects by inhibiting the activity of enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide has significant anti-inflammatory and anti-tumor activities. The compound has also been found to possess anti-oxidant properties, which may help protect cells from oxidative stress. In addition, (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide has been shown to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

(E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide has several advantages for use in lab experiments, including its stability and ease of synthesis. However, the compound has some limitations, including its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide, including further studies on its mechanism of action and pharmacological properties. Additionally, the compound could be modified to improve its solubility and bioavailability, which may enhance its potential as a therapeutic agent. Further research is also needed to determine the optimal dosage and administration of (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide for various conditions.

Synthesis Methods

The synthesis of (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide has been reported using various methods, including the reaction of 4-hydroxy-3-methoxybenzaldehyde with 2-(4-methoxyphenoxy)acetic acid hydrazide in the presence of acetic anhydride as a catalyst. The reaction yields (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide as a yellow crystalline solid.

Scientific Research Applications

(E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(4-methoxyphenoxy)acetohydrazide has been found to have potential pharmacological properties, including anti-inflammatory, anti-tumor, and anti-oxidant activities. The compound has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.